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Compound of Interest

Compound Name: 3-O-Methyltirotundin

Cat. No.: B15590399 Get Quote

An In-depth Exploration of the Structure, Properties, and Biological Context of a

Sesquiterpenoid from Tithonia diversifolia

Abstract
This technical guide provides a comprehensive overview of the chemical structure and

associated methodologies for the sesquiterpenoid 3-O-Methyltirotundin, a natural product

isolated from Tithonia diversifolia. This document is intended for researchers, scientists, and

professionals in the field of drug development and natural product chemistry. It details the

physicochemical properties, provides a representative experimental protocol for its isolation

and characterization, and explores a potential biological mechanism of action through the

inhibition of the NF-κB signaling pathway. All quantitative data are presented in structured

tables, and a mandatory visualization of the proposed signaling pathway is provided in the DOT

language for Graphviz.

Introduction
Tithonia diversifolia (Hemsl.) A. Gray, commonly known as the Mexican sunflower, is a plant

rich in various secondary metabolites, particularly sesquiterpenoid lactones. These compounds

have garnered significant interest in the scientific community for their diverse biological

activities, including anti-inflammatory, cytotoxic, and anti-malarial properties. Among these

complex natural products is 3-O-Methyltirotundin, a derivative of the more commonly known
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tirotundin. This guide focuses on the chemical structure, isolation, and potential biological

relevance of 3-O-Methyltirotundin, providing a technical resource for its further investigation

and potential therapeutic applications.

Chemical Structure and Physicochemical Properties
3-O-Methyltirotundin is a sesquiterpenoid lactone characterized by a germacrane skeleton.

The systematic name for a closely related and likely identical compound is 1β-hydroxytirotundin

3-O-methyl ether. The chemical structure is presented below:

Figure 1: Chemical Structure of 3-O-Methyltirotundin.

The fundamental physicochemical properties of 3-O-Methyltirotundin are summarized in

Table 1.

Table 1: Physicochemical Properties of 3-O-Methyltirotundin
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Property Value Source

Molecular Formula C₂₀H₃₀O₆ [1]

Molecular Weight 366.45 g/mol [1]

CAS Number 1021945-29-8 [1]

Class Sesquiterpenoids [1]

Appearance Powder Commercial Suppliers

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[1]

Predicted Boiling Point 474.4 ± 45.0 °C [1]

Predicted Density 1.15 ± 0.1 g/cm³ [1]

Spectroscopic Data
The structural elucidation of 3-O-Methyltirotundin is achieved through a combination of

spectroscopic techniques, primarily Nuclear Magnetic Resonance (NMR) and Mass

Spectrometry (MS). While the complete raw data is found in dedicated research publications, a

summary of the expected spectroscopic data is presented in Tables 2 and 3. This data is based

on the analysis of the closely related compound, 1β-hydroxytirotundin 3-O-methyl ether,

isolated from Tithonia diversifolia.

Table 2: ¹H and ¹³C NMR Spectroscopic Data for the Core Structure (Representative)
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Position ¹³C Chemical Shift (ppm)
¹H Chemical Shift (ppm,
multiplicity, J in Hz)

1 ~75.0 ~4.0 (d, J = 9.5)

2 ~40.0 ~2.5 (m)

3 ~85.0 ~3.8 (dd, J = 9.5, 4.0)

4 ~135.0 -

5 ~125.0 ~5.0 (d, J = 10.0)

6 ~80.0 ~4.5 (t, J = 9.5)

7 ~50.0 ~2.8 (m)

8 ~35.0 ~2.0 (m)

9 ~45.0 ~1.8 (m)

10 ~140.0 -

11 ~140.0 ~2.2 (m)

12 ~170.0 -

13 ~120.0
~6.2 (d, J = 3.0), ~5.8 (d, J =

2.5)

14 ~20.0 ~1.2 (s)

15 ~15.0 ~1.0 (d, J = 7.0)

OMe ~57.0 ~3.4 (s)

Side Chain ... ...

Note: The presented data is a representative summary based on known sesquiterpenoids from

Tithonia diversifolia. Actual values may vary based on experimental conditions and the specific

isomer.

Table 3: Mass Spectrometry Data (Representative)
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Ion m/z (Observed) Interpretation

[M+H]⁺ ~367.2064 Protonated Molecule

[M+Na]⁺ ~389.1883 Sodium Adduct

Fragments ... ...

Experimental Protocols
The following is a detailed, representative protocol for the isolation and purification of

sesquiterpenoids, including 3-O-Methyltirotundin, from the aerial parts of Tithonia diversifolia.

Extraction and Fractionation
Plant Material Preparation: Air-dry the aerial parts of Tithonia diversifolia at room

temperature and grind into a fine powder.

Extraction: Macerate the powdered plant material (e.g., 1 kg) with 95% ethanol (5 L) at room

temperature for 72 hours. Repeat the extraction process three times.

Concentration: Combine the ethanol extracts and concentrate under reduced pressure using

a rotary evaporator to obtain the crude extract.

Solvent Partitioning: Suspend the crude extract in water (1 L) and sequentially partition with

n-hexane (3 x 1 L), ethyl acetate (3 x 1 L), and n-butanol (3 x 1 L). Concentrate each fraction

using a rotary evaporator.

The general workflow for this initial stage is depicted in the following diagram:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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